Cas no 62702-63-0 (2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-)

2-Thiophenecarboxaldehyde, 5-(tetradecylthio)- structure
62702-63-0 structure
Product Name:2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
CAS No:62702-63-0
MF:C19H32OS2
MW:340.586783409119
CID:434694
PubChem ID:21450458
Update Time:2025-04-19

2-Thiophenecarboxaldehyde, 5-(tetradecylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
    • 5-tetradecylsulfanylthiophene-2-carbaldehyde
    • 5-(TETRADECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
    • 62702-63-0
    • DTXSID30614093
    • SCHEMBL11720811
    • Inchi: 1S/C19H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21-19-15-14-18(17-20)22-19/h14-15,17H,2-13,16H2,1H3
    • InChI Key: XTVICLRUJVXPHM-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C=O)S1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 340.18966
  • Monoisotopic Mass: 340.18945799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 17.07
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